Cas no 2035007-81-7 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide
• CAS No: 2035007-81-7
• MF: C₂₁H₁₇N₃O₃
• MW: 359.3780
• CID: 5354738
• Update Time: 2025-07-29

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]prop-2-enamide
• (E)-N-([2,3'-bipyridin]-4-ylmethyl)-3-(benzo[d][1,3]dioxol-5-yl)acrylamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide

• Inchi： 1S/C21H17N3O3/c25-21(6-4-15-3-5-19-20(11-15)27-14-26-19)24-12-16-7-9-23-18(10-16)17-2-1-8-22-13-17/h1-11,13H,12,14H2,(H,24,25)/b6-4+
• InChI Key： QBILEYMTLCNWHU-GQCTYLIASA-N
• SMILES： O1C([H])([H])OC2C([H])=C([H])C(/C(/[H])=C(\[H])/C(N([H])C([H])([H])C3C([H])=C([H])N=C(C4=C([H])N=C([H])C([H])=C4[H])C=3[H])=O)=C([H])C1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 527
• XLogP3: 2.5
• Topological Polar Surface Area: 73.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide

Compound Introduction: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide (CAS No. 2035007-81-7)

The compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide, identified by its CAS number 2035007-81-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule is characterized by its intricate structural framework, which integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry and drug development.

The structural composition of this compound is notable for its incorporation of a benzodioxol moiety, which is a well-documented scaffold in the design of bioactive molecules. The benzodioxol ring system, often associated with compounds exhibiting central nervous system (CNS) activity, suggests potential applications in the treatment of neurological disorders. This feature is further complemented by the presence of a prop-2-enamide group, which can contribute to the molecule's solubility and bioavailability.

In addition to these core structural elements, the compound features a 2,3'-bipyridine substituent. Bipyridine derivatives are widely recognized for their ability to form stable metal complexes, a property that has been exploited in various therapeutic contexts. For instance, bipyridine-based complexes have shown promise in anticancer therapies due to their ability to interact with metal ions that are essential for tumor cell proliferation. The presence of this moiety in (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide may therefore enhance its therapeutic potential by enabling targeted interactions with biological systems.

The synthesis and characterization of this compound have been the subject of recent research endeavors aimed at developing novel pharmacological agents. The synthesis involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structural integrity of the compound.

Recent studies have highlighted the importance of understanding the molecular interactions that govern the biological activity of such compounds. Computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been utilized to model the binding interactions between this molecule and its potential targets. These computational approaches provide valuable insights into the mechanisms by which the compound exerts its effects at the molecular level.

The pharmacological profile of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide has been preliminarily evaluated through in vitro assays. These studies indicate that the compound exhibits significant binding affinity for certain biological targets, suggesting its potential as an active pharmaceutical ingredient (API). Further investigations are ongoing to elucidate its mechanism of action and to assess its efficacy in animal models.

In the context of drug development, the integration of innovative chemical entities like this compound into therapeutic strategies is crucial for addressing unmet medical needs. The combination of distinct pharmacophoric elements from different chemical classes offers a versatile platform for designing molecules with enhanced pharmacological properties. This approach aligns with current trends in medicinal chemistry aimed at developing next-generation drugs that are more effective and have fewer side effects.

The benzodioxol moiety in particular has garnered attention for its role in modulating neurotransmitter systems. Compounds containing this scaffold have been investigated for their potential use in treating conditions such as depression and anxiety disorders. The prop-2-enamide group further contributes to the compound's pharmacological profile by influencing its metabolic stability and distribution within biological systems.

The bipyridine component adds another layer of complexity to the molecule's interactions with biological targets. This moiety has been successfully employed in various therapeutic applications, including antiviral and anticancer treatments. The ability of bipyridine derivatives to form coordination complexes with metal ions underscores their versatility as pharmacological tools.

Ongoing research is focused on optimizing synthetic routes to improve scalability and cost-efficiency while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of such compounds from laboratory research to clinical application.

The future prospects for this compound are promising, given its unique structural features and preliminary pharmacological findings. As our understanding of molecular interactions continues to evolve, new opportunities for therapeutic intervention will emerge. The integration of computational chemistry with experimental techniques will play a pivotal role in accelerating the discovery and development process.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-({[2,3'-bipyridine]-4-yl}methyl)prop-2-enamide (CAS No. 2035007-81-7) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and multifaceted pharmacophoric elements make it a compelling candidate for further investigation into potential therapeutic applications.